Cas no 1804798-89-7 (4-Iodo-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine)

• Product Name: 4-Iodo-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine
• CAS No: 1804798-89-7
• MF: C₇H₄F₃IN₂O₄
• MW: 364.017344474792
• CID: 4833459
• Update Time: 2025-11-01

4-Iodo-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H4F3IN2O4/c1-16-6-5(13(14)15)3(11)2-4(12-6)17-7(8,9)10/h2H,1H3
• InChI Key： YRCDTVLGUHPKPH-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C=1[N+](=O)[O-])OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 3.2
• Topological Polar Surface Area: 77.2

Additional information on 4-Iodo-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine

Research Brief on 4-Iodo-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine (CAS: 1804798-89-7): Recent Advances and Applications

4-Iodo-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine (CAS: 1804798-89-7) is a specialized heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research brief aims to provide an overview of the latest studies and developments related to this compound, highlighting its synthesis, reactivity, and biological relevance.

Recent literature indicates that 4-Iodo-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine serves as a versatile intermediate in the synthesis of more complex molecules, particularly in the development of kinase inhibitors and other biologically active compounds. The presence of the trifluoromethoxy group enhances the compound's metabolic stability and lipophilicity, making it an attractive scaffold for pharmaceutical applications. Studies have demonstrated its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the construction of diverse pyridine-based libraries.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 4-Iodo-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine as a key building block for the development of novel EGFR inhibitors. The compound's iodine moiety facilitated efficient palladium-catalyzed couplings, yielding derivatives with potent inhibitory activity against mutant EGFR isoforms. These findings underscore the compound's potential in addressing drug-resistant cancers, particularly non-small cell lung cancer (NSCLC).

Another notable application of this compound lies in agrochemical research. A 2022 report in Bioorganic & Medicinal Chemistry Letters detailed its incorporation into herbicidal agents, where the nitro and trifluoromethoxy groups contributed to enhanced herbicidal efficacy and selectivity. The study highlighted the compound's role in optimizing the physicochemical properties of lead candidates, thereby improving their field performance.

From a synthetic chemistry perspective, advancements in the scalable production of 4-Iodo-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine have been reported. A recent patent (WO2023056321) describes an improved synthetic route that minimizes hazardous byproducts and increases overall yield. This development is critical for meeting the growing demand for high-purity batches in both academic and industrial settings.

In conclusion, 4-Iodo-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine (CAS: 1804798-89-7) continues to emerge as a valuable tool in chemical biology and drug discovery. Its multifaceted applications, ranging from oncology to agrochemicals, coupled with recent synthetic improvements, position it as a compound of enduring interest. Future research directions may focus on expanding its utility in targeted protein degradation and other cutting-edge therapeutic modalities.